molecular formula C12H19NO B8351946 3-(1-Cyclobutylamino)-5,5-dimethyl-2-cyclohexen-1-one

3-(1-Cyclobutylamino)-5,5-dimethyl-2-cyclohexen-1-one

Cat. No. B8351946
M. Wt: 193.28 g/mol
InChI Key: OTVBTGSOAJRIQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(1-Cyclobutylamino)-5,5-dimethyl-2-cyclohexen-1-one is a useful research compound. Its molecular formula is C12H19NO and its molecular weight is 193.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(1-Cyclobutylamino)-5,5-dimethyl-2-cyclohexen-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1-Cyclobutylamino)-5,5-dimethyl-2-cyclohexen-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(1-Cyclobutylamino)-5,5-dimethyl-2-cyclohexen-1-one

Molecular Formula

C12H19NO

Molecular Weight

193.28 g/mol

IUPAC Name

3-(cyclobutylamino)-5,5-dimethylcyclohex-2-en-1-one

InChI

InChI=1S/C12H19NO/c1-12(2)7-10(6-11(14)8-12)13-9-4-3-5-9/h6,9,13H,3-5,7-8H2,1-2H3

InChI Key

OTVBTGSOAJRIQS-UHFFFAOYSA-N

Canonical SMILES

CC1(CC(=CC(=O)C1)NC2CCC2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a toluene solution (30 ml) of 1,3-cyclohexanedione (1.40 g, 10.0 mmol), cyclopentylamine (782 mg, 11.0 mmol) and boron trifluoride diethyl ether complex (1.56 g, 11.0 mmol) were added at room temperature and the mixture was stirred under reflux for 14 hours. After concentrating the liquid reaction mixture under reduced pressure, a 5% aqueous sodium hydroxide solution was added. The liquid reaction mixture was extracted with ethyl acetate and concentrated under reduced pressure. The residue was purified by silica gel flash column chromatography. Thus, the title compound was obtained as a yellow oily product (1.64 g). 1HNMR (400 MHz, CDCl3, δ ppm): 1.06 (6H, s), 1.77-1.96 (4H, m), 2.17 (4H, d, J=7.3 Hz), 2.36-2.46 (2H, m), 3.85-3.95 (1H, m).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step Two
Quantity
782 mg
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
reactant
Reaction Step Two

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